
Application Notes and Protocols for cis-1-
Chloro-1-butene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-1-Chloro-1-butene

Cat. No.: B1624030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory

applications of cis-1-Chloro-1-butene. The information is intended to ensure the safety of

laboratory personnel and the integrity of experimental procedures.

Chemical and Physical Properties
cis-1-Chloro-1-butene is a volatile and flammable liquid. Its key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 7611-86-1 [1]

Molecular Formula C₄H₇Cl [1]

Molecular Weight 90.55 g/mol [1]

Appearance Colorless liquid

Density 0.909 g/cm³ [2]

Boiling Point 68 °C at 760 mmHg [2]

Melting Point -96 °C (estimate) [2]

Vapor Pressure 154 mmHg at 25°C [2]

Refractive Index 1.4099 [2]

Safety and Handling
cis-1-Chloro-1-butene is a hazardous chemical that requires strict adherence to safety

protocols. It is flammable and may cause irritation upon contact.

Personal Protective Equipment (PPE)
When handling cis-1-Chloro-1-butene, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid

inhalation of vapors.

Safe Handling Practices
Always handle cis-1-Chloro-1-butene in a certified chemical fume hood.
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Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools and equipment to prevent ignition.

Ground all equipment when transferring the liquid to prevent static discharge.

Keep away from heat, sparks, open flames, and other sources of ignition.

First Aid Measures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage
Proper storage of cis-1-Chloro-1-butene is crucial for maintaining its stability and ensuring

laboratory safety.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

Storage Temperature: Store at room temperature, away from direct sunlight and heat

sources.
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cis-1-Chloro-1-butene is a valuable intermediate in organic synthesis, particularly for the

stereoselective formation of (Z)-alkenes.

Protocol 1: Generation of (Z)-but-1-enyllithium
This protocol describes the preparation of a (Z)-vinyllithium reagent, which can be used in

various carbon-carbon bond-forming reactions.

Materials:

cis-1-Chloro-1-butene

tert-Butyllithium (t-BuLi) in pentane or heptane

Anhydrous diethyl ether or tetrahydrofuran (THF)

Argon or nitrogen gas supply

Schlenk flask and other dry glassware

Magnetic stirrer and stir bar

Low-temperature thermometer

Procedure:

Assemble a dry Schlenk flask equipped with a magnetic stir bar, a septum, and an

argon/nitrogen inlet.

Under a positive pressure of inert gas, add anhydrous diethyl ether or THF to the flask.

Cool the solvent to -78 °C using a dry ice/acetone bath.

Slowly add cis-1-Chloro-1-butene to the cold solvent with stirring.

To this solution, add two equivalents of tert-butyllithium dropwise via syringe, maintaining the

temperature at -78 °C.

After the addition is complete, stir the reaction mixture at -78 °C for 1-2 hours.
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The resulting solution of (Z)-but-1-enyllithium is ready for reaction with an electrophile.

Notes:

This reaction is highly sensitive to moisture and air. Ensure all glassware is oven-dried and

the reaction is performed under a strict inert atmosphere.

tert-Butyllithium is a pyrophoric reagent and should be handled with extreme care.

Protocol 2: Stereospecific Synthesis of a (Z)-alkene via
Suzuki Coupling (Generalized)
This protocol outlines a general procedure for the cross-coupling of (Z)-but-1-enyl species

(derived from cis-1-Chloro-1-butene) with an organoboron compound.

Materials:

(Z)-but-1-enyllithium solution (prepared as in Protocol 1)

An aryl or vinyl boronic acid or ester

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., aqueous sodium carbonate or potassium phosphate)

Anhydrous solvent (e.g., THF, dioxane)

Procedure:

To the freshly prepared (Z)-but-1-enyllithium solution at -78 °C, add the boronic acid or ester.

In a separate flask, prepare a solution of the palladium catalyst and base in the chosen

solvent.

Transfer the catalyst/base solution to the reaction mixture at low temperature.

Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, or until

TLC/GC-MS analysis indicates completion.
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Quench the reaction by adding water or saturated aqueous ammonium chloride.

Extract the product with an organic solvent (e.g., diethyl ether, ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or

magnesium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography.

Waste Disposal
All waste containing cis-1-Chloro-1-butene should be collected in a designated, properly

labeled hazardous waste container for halogenated organic compounds.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visual Workflows
Handling and Storage Workflow
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Storage

Handling

Disposal

Store in a cool, dry,
well-ventilated area

Keep away from heat
and incompatible materials

Work in a
chemical fume hood

Wear appropriate PPE
(goggles, gloves, lab coat)

Collect in a labeled
halogenated waste container

Use non-sparking tools
and avoid ignition sources

Follow institutional and
governmental regulations End

Start
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Caption: Workflow for the safe storage, handling, and disposal of cis-1-Chloro-1-butene.

Synthesis of (Z)-but-1-enyllithium Workflow
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cis-1-Chloro-1-butene
+ t-BuLi

Anhydrous Ether/THF
-78 °C

Add dropwise

Stir for 1-2 hours
under inert atmosphere

(Z)-but-1-enyllithium
(Ready for use)
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Caption: Experimental workflow for the preparation of (Z)-but-1-enyllithium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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